Cas no 1917789-59-3 (2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester)

• Product Name: 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester
• CAS No: 1917789-59-3
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• MDL: MFCD31557859
• CID: 4784487
• Update Time: 2025-06-11

2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester
• 2-(4-Methoxy-benzylamino)-isonicotinic acid methyl ester
• methyl 2-[(4-methoxyphenyl)methylamino]pyridine-4-carboxylate

• MDL： MFCD31557859
• Inchi： 1S/C15H16N2O3/c1-19-13-5-3-11(4-6-13)10-17-14-9-12(7-8-16-14)15(18)20-2/h3-9H,10H2,1-2H3,(H,16,17)
• InChI Key： YOWHWPKBLGKSRK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1C=C(C(=O)OC)C=CN=1

Computed Properties

• Exact Mass: 272.11609238 g/mol
• Monoisotopic Mass: 272.11609238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.30
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4

Additional information on 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester

Professional Introduction to 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester (CAS No. 1917789-59-3)

2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester, with the chemical formula C₁₄H₁₇N₃O₃, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number CAS NO. 1917789-59-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. Its molecular structure, featuring a combination of an isonicotinic acid moiety and a methoxybenzylamino group, positions it as a promising candidate for further investigation in medicinal chemistry.

The structural characteristics of 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester make it particularly interesting for researchers exploring innovative drug designs. The presence of the isonicotinic acid backbone suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. Additionally, the methoxybenzylamino substituent may contribute to enhanced solubility and bioavailability, key factors in the development of effective pharmaceuticals.

In recent years, there has been a growing interest in derivatives of isonicotinic acid due to their reported biological activities. These compounds have been investigated for their potential roles in treating a range of diseases, including infectious diseases and inflammatory conditions. The methoxybenzylamino group in 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of molecules targeting specific biological pathways.

Recent studies have highlighted the importance of optimizing molecular structures to improve pharmacological properties. The modification of the isonicotinic acid core with functional groups such as methoxybenzylamino has been demonstrated to yield compounds with improved pharmacokinetic profiles. This compound exemplifies how strategic modifications can lead to the development of more effective and safer therapeutic agents.

The synthesis of 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological evaluations. The use of modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has facilitated the characterization of this compound, providing valuable insights into its structural integrity.

Biological activity assays have been conducted to assess the potential therapeutic effects of 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester. Preliminary results suggest that this compound exhibits promising properties in inhibiting certain enzymes and modulating signaling pathways associated with disease progression. These findings warrant further investigation into its mechanism of action and potential clinical applications.

The development of new pharmaceuticals often involves a thorough evaluation of safety and efficacy profiles. Preclinical studies are essential for determining the appropriate dosage, administration routes, and potential side effects. The structural features of 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester make it an attractive candidate for such studies, as its design aims to maximize therapeutic benefits while minimizing adverse effects.

In conclusion, 2-(4-Methoxybenzylamino)-isonicotinic acid methyl ester represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity position it as a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.